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Compound of Interest

Compound Name:
5-Chloropyrazine-2-sulfonyl

fluoride

CAS No.: 2229069-46-7

Cat. No.: B2456183

Get Quote

CAS: 2229069-46-7 Formula: C₄H₂ClFN₂O₂S Molecular Weight: 196.59 g/mol Physical State:

Solid (typically off-white to beige crystalline powder)

Part 1: Immediate Action Card (Emergency
Response)
WARNING: This compound is a Sulfur(VI) Fluoride Exchange (SuFEx) electrophile. It is

designed to covalently modify proteins and hydrolyzes to release Hydrogen Fluoride (HF) upon

contact with moisture.
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Situation Immediate Action Protocol

Skin Contact

1. Brush off dry solids immediately. 2. Flush with

water for 5 minutes. 3. Apply Calcium Gluconate

(2.5% gel) to the affected area.[1] Massage

continuously. 4. Seek medical attention.

Eye Contact

1. Flush with copious water for 15+ minutes (lift

lids). 2. Do NOT apply calcium gluconate to

eyes unless specialized solution is available. 3.

Emergency Transport to ophthalmologist.

Inhalation

1. Move to fresh air. 2. If breathing is difficult,

administer oxygen (trained personnel only). 3.

Monitor for delayed pulmonary edema (up to

48h).

Spill (< 1g)

1. Evacuate hood area. 2. Don double nitrile

gloves + gown. 3. Cover with solid sodium

carbonate (

) or absorbent pads. 4. Wipe with 5% NaOH

solution to quench.

Part 2: Hazard Identification & Risk Assessment[2]
To handle 5-Chloropyrazine-2-sulfonyl fluoride safely, one must understand the mechanism

of its toxicity. It is not merely a corrosive; it is a reactive probe.

The SuFEx Mechanism (Biological Toxicity)
This compound contains a sulfonyl fluoride (

) warhead. In biological systems, this group acts as a "sleeping beauty" electrophile—stable in
water but highly reactive toward nucleophilic amino acid residues (Tyrosine, Lysine, Serine)
within protein binding pockets [1].

Risk: Irreversible covalent modification of enzymes and receptors.

Consequence: Potential for sensitization, enzyme inhibition, and unknown systemic toxicity.
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The Hydrolysis Hazard (Chemical Toxicity)
Upon contact with mucosal membranes or high humidity, the sulfonyl fluoride moiety

hydrolyzes:

R-SO3H (Sulfonic Acid): Causes immediate acid burns.

HF (Hydrogen Fluoride): Penetrates deep into tissues, sequestering calcium (

) and causing systemic toxicity and bone necrosis [2]. Standard acid burn protocols are
insufficient.

Part 3: Personal Protective Equipment (PPE) Matrix
The following PPE standards are non-negotiable for handling >10 mg of substance.
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PPE Category Standard Rationale

Hand Protection

Double Gloving Strategy:1.

Inner: 4 mil Nitrile

(Disposable)2. Outer: 5-8 mil

Nitrile (Long Cuff) or Silver

Shield® (Laminate)Change

outer gloves every 30 mins.

Sulfonyl fluorides can

permeate thin nitrile. Laminate

gloves offer the best resistance

to fluorinated electrophiles [3].

Respiratory

Primary: Fume Hood (Face

velocity > 100 fpm).Secondary

(Spill/Outside Hood): Full-face

respirator with OV/AG (Organic

Vapor / Acid Gas) cartridges

(Yellow/Olive label).

Prevents inhalation of dust and

potential HF vapors generated

by hydrolysis.

Eye/Face

Chemical Splash Goggles

(ANSI Z87.1).Note: Safety

glasses are insufficient due to

sublimation/dust risks.

Seals eyes against corrosive

dust and HF vapors.

Body

Lab coat (buttoned/snapped) +

Chemical-resistant apron

(Tyvek or PVC) if handling >

1g.

Prevents fabric contamination

and skin contact.[1][2][3][4][5]

[6][7]

Part 4: Operational Protocol (Handling & Synthesis)
Workflow Visualization
The following diagram outlines the safe handling lifecycle, emphasizing the "Quench" step

before disposal.

Safety Checkpoints

Storage
(-20°C, Desiccated)

Weighing
(Closed Balance in Hood)

 Warm to RT
(Prevent condensation) Reaction Setup

(Inert Atmosphere)
 Dissolve immediately Deactivation

(Base Hydrolysis)
 Excess Reagent Waste Disposal

(High Temp Incineration)
 pH Check > 9
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Click to download full resolution via product page

Figure 1: Safe handling lifecycle for 5-Chloropyrazine-2-sulfonyl fluoride.

Step-by-Step Procedures
1. Storage & Retrieval

Condition: Store at -20°C under inert gas (Argon/Nitrogen). The sulfonyl fluoride bond is

thermally stable but moisture sensitive.

Thawing: Allow the container to reach room temperature before opening. Opening a cold vial

condenses atmospheric water, accelerating hydrolysis (HF generation).

2. Weighing & Transfer
Static Control: Use an anti-static gun if the powder is flighty.

Containment: Weigh inside a fume hood. If the balance is outside, use a tared, screw-cap

vial. Never transport open containers.

Tools: Use disposable plastic spatulas. Avoid metal spatulas if possible to prevent potential

catalytic decomposition, though stainless steel is generally acceptable for short contact.

3. Reaction Setup
Solvent Choice: Anhydrous ACN (Acetonitrile) or DCM (Dichloromethane) are preferred.

Avoid protic solvents (MeOH, EtOH) unless solvolysis is intended.

Venting: Reactions heated >50°C must be vented through a soda lime trap to capture any

evolved HF.

4. Deactivation (Quenching)
Never dispose of active sulfonyl fluorides directly into solvent waste. They remain active and

can pressurize waste drums.

Protocol:

Dilute the reaction mixture or residue with Acetone.
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Add an equal volume of 1M NaOH or Sat.

.

Add a nucleophilic amine (e.g., piperidine or ethanolamine) (1.5 equivalents) to rapidly

consume the electrophile.

Stir for 1 hour.

Check pH (should be >9).

Dispose of as basic organic waste.

Part 5: Disposal & Waste Management[3]
Waste Stream Classification Treatment

Solid Waste Hazardous (Toxic/Corrosive)

Pack in yellow hazardous

waste bags. Label "Contains

Fluorides". Incineration

required.

Liquid Waste Basic Organic

Must be quenched (see

Protocol above). Do not mix

with strong acids (risk of HF

gas evolution).

Sharps/Glass Contaminated Sharps

Rinse with 5% NaOH before

placing in sharps container to

deactivate residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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